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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyldichlorophosphine (CAS No. 1498-40-4), a highly reactive organophosphorus

compound, is a critical reagent in various chemical syntheses, including the formation of

phosphine ligands essential for catalysis in drug development.[1][2][3] Its utility, however, is

matched by its significant hazardous properties, necessitating stringent safety protocols and a

thorough understanding of its reactivity. This guide provides a comprehensive overview of the

safety data for ethyldichlorophosphine, detailed experimental protocols for its safe handling,

and emergency procedures to mitigate risks in a laboratory setting.

Hazard Identification and Classification
Ethyldichlorophosphine is classified as a pyrophoric liquid that can ignite spontaneously in

air. It is also corrosive and reacts violently with water, releasing toxic and corrosive gases.[4][5]

[6] Inhalation, ingestion, or skin contact can cause severe burns and may be fatal.[4][5]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for ethyldichlorophosphine:
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Hazard Class Category Hazard Statement

Pyrophoric Liquids 1

H250: Catches fire

spontaneously if exposed to

air.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled.

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Data compiled from multiple sources.

Toxicological Data
Quantitative toxicological data for ethyldichlorophosphine is limited. The available data,

primarily from animal studies and often on the related compound ethyl phosphorodichloridate,

indicates high acute toxicity.

Toxicity
Endpoint

Species Route Value Reference

LCLo Mouse Inhalation
1,990 mg/m³ / 10

min
[7]

LC50 (surrogate

data)
Rat Inhalation

85 ppm (male),

99.8 ppm

(female) / 4 hr

[8]

LD50 (surrogate

data)
Rabbit Dermal

2,350 ± 997

mg/kg
[8]

Note: The LC50 and LD50 values are for ethyl phosphorodichloridate and should be

considered indicative of the high toxicity of ethyldichlorophosphine.[8] Chronic and

ecotoxicological data are largely unavailable.
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Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of ethyldichlorophosphine
is crucial for its safe handling and storage.

Property Value

Molecular Formula C₂H₅Cl₂P

Molecular Weight 130.94 g/mol

Appearance Colorless liquid

Odor Pungent

Boiling Point 112-116 °C

Flash Point 32.8 °C

Vapor Pressure 26.1 mmHg at 25 °C

Density 1.26 g/cm³

Solubility Reacts violently with water

Data compiled from multiple sources including Strem Chemicals and Guidechem.[9]

Experimental Protocols
Given the pyrophoric and water-reactive nature of ethyldichlorophosphine, all manipulations

must be conducted under an inert atmosphere (e.g., argon or nitrogen) in a well-ventilated

fume hood.[5][10][11]

General Handling and Storage
Storage: Store ethyldichlorophosphine in a cool, dry, well-ventilated area in a tightly sealed

container under an inert atmosphere.[4] It should be stored away from heat, sparks, open

flames, and incompatible materials such as water, alcohols, and oxidizing agents.[9]

Inert Atmosphere Techniques: All glassware and syringes must be thoroughly dried and

purged with an inert gas before use.[11] Reactions should be carried out using Schlenk line
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techniques or in a glovebox.[1]

Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, a

face shield, and chemical-resistant gloves (e.g., nitrile) are mandatory.[5]

Use as a Reagent in Phosphine Ligand Synthesis
The following is a generalized protocol for the synthesis of a phosphine ligand using

ethyldichlorophosphine. This should be adapted based on the specific reaction and

substrate.

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser with an inert gas inlet, a thermometer, and a dropping funnel

under a positive pressure of argon or nitrogen.

Reagent Addition: Dissolve the starting material (e.g., a Grignard reagent or an organolithium

compound) in an appropriate anhydrous solvent (e.g., diethyl ether or tetrahydrofuran) in the

reaction flask.[3]

Controlling the Reaction: Cool the reaction mixture to the appropriate temperature (typically

-78 °C to 0 °C) using a cooling bath.

Addition of Ethyldichlorophosphine: Slowly add ethyldichlorophosphine to the reaction

mixture via the dropping funnel. The addition should be dropwise to control the exothermic

reaction.

Reaction Monitoring and Workup: Monitor the reaction by an appropriate method (e.g., TLC

or NMR). Upon completion, quench the reaction carefully with a non-aqueous quencher if

necessary, followed by standard aqueous workup procedures.

Emergency Procedures
Spill Response
A spill of ethyldichlorophosphine is a serious emergency due to its pyrophoric nature.

Minor Spill (<100 mL) in a Fume Hood:
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Alert personnel in the immediate area.

If it is safe to do so, cover the spill with a dry, non-reactive absorbent material such as dry

sand, powdered lime, or soda ash.[10][12] DO NOT use water or combustible materials

like paper towels.[10]

Close the fume hood sash.

Contact Environmental Health and Safety (EHS) for cleanup and disposal.

Major Spill (>100 mL) or any spill outside a fume hood:

Alert everyone in the laboratory and evacuate immediately.

Activate the fire alarm.

Call emergency services from a safe location.

Provide details of the spill to emergency responders.

First Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal of Residual Material
All materials contaminated with ethyldichlorophosphine, including empty containers and

absorbent materials from spills, must be treated as hazardous waste.[4]
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Quenching Excess Reagent: Unused or excess ethyldichlorophosphine must be carefully

quenched. This should be done by slowly adding the reagent to a large volume of a non-

reactive solvent and then slowly adding a quenching agent (e.g., isopropanol) at a low

temperature. This procedure should only be performed by experienced personnel.

Container Disposal: Empty containers should be rinsed three times with an inert, dry solvent.

The rinsate must be collected and disposed of as hazardous waste. The rinsed container

should be left open in the back of a fume hood for at least 24 hours before disposal.[4]

Visual Safety Guides
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Ethyldichlorophosphine Spill Response
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Caption: Emergency spill response workflow for ethyldichlorophosphine.
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Safe Handling Protocol for Pyrophoric Reagents
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- Dry Glassware

- Inert Atmosphere
- Appropriate PPE

Reaction Setup
(Schlenk Line or Glovebox)

Prepare Reagents
in Anhydrous Solvents

Cool Reaction
Mixture

Slow, Dropwise Addition
of Ethyldichlorophosphine Monitor Reaction Careful Quenching

(if necessary) Aqueous Workup

Click to download full resolution via product page

Caption: General workflow for handling ethyldichlorophosphine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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